Cas no 135245-29-3 (3'-AMP(2-))

• Product Name: 3'-AMP(2-)
• CAS No: 135245-29-3
• MF: C₁₀H₁₂N₅O₇P
• MW: 345.205342292786
• CID: 2902363
• PubChem ID: 15938966
• Update Time: 2024-03-01

3'-AMP(2-) Chemical and Physical Properties

Names and Identifiers

• 3'-AMP(2-)
• 3'-monophosphate of adenosine

• Inchi： 1S/C10H14N5O7P/c11-8-5-9(13-2-12-8)15(3-14-5)10-6(17)7(4(1-16)21-10)22-23(18,19)20/h2-4,6-7,10,16-17H,1H2,(H2,11,12,13)(H2,18,19,20)/p-2/t4-,6-,7-,10-/m1/s1
• InChI Key： LNQVTSROQXJCDD-KQYNXXCUSA-L
• SMILES： P(=O)([O-])([O-])O[C@]1([H])[C@@]([H])(C([H])([H])O[H])O[C@]([H])([C@]1([H])O[H])N1C([H])=NC2=C(N([H])[H])N=C([H])N=C12

Computed Properties

• Exact Mass: 345.04743474g/mol
• Monoisotopic Mass: 345.04743474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 192Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Ribonucleoside 3'-phosphates Ribonucleoside 3'-phosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Ribonucleoside 3'-phosphates